1-((1,3-Dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)amino)-2-methyl-1-oxopropan-2-yl acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “1-((1,3-Dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)amino)-2-methyl-1-oxopropan-2-yl acetate” is classified into structural class III and does not occur naturally in food .
Molecular Structure Analysis
The candidate substance does not possess any chiral centres and no geometric isomerism is possible . For more detailed structural analysis, tools like X-ray crystallography or NMR spectroscopy are typically used.Scientific Research Applications
Synthesis and Chemical Reactivity
Research has explored the synthesis of compounds with thiadiazole and related heterocyclic groups, demonstrating their versatility in chemical reactions. For example, the microwave-assisted synthesis of imidazo- and pyrazolothiadiazoles from dithiobiureas shows how these compounds can be efficiently produced, offering insights into the reactivity of thiadiazole derivatives under microwave irradiation (Ibrahim, 2009). Similarly, the study on the nucleophilicities of 2-aminothiazoles provides a detailed understanding of their chemical behavior, which is crucial for developing new reactions and materials (Forlani et al., 2006).
Potential Applications in Material Science
The unique properties of thiadiazole derivatives extend to material science, where their reactivity and stability under certain conditions can be harnessed. The preparation of certain thiadiazole-based compounds as intermediates for cephem antibiotics highlights the role of these molecules in synthesizing complex structures with potential applications beyond pharmaceuticals, such as in polymer and material science (Tatsuta et al., 1994).
Properties
IUPAC Name |
[1-[(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)amino]-2-methyl-1-oxopropan-2-yl] acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O5S/c1-9(18)22-14(2,3)13(19)15-10-6-7-11-12(8-10)17(5)23(20,21)16(11)4/h6-8H,1-5H3,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJHRWTUCJNEZSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC(C)(C)C(=O)NC1=CC2=C(C=C1)N(S(=O)(=O)N2C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.